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Compound of Interest

Compound Name: Cyclotetradecane

Cat. No.: B1198814

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. Cyclotetradecane, a saturated macrocyclic alkane, requires a clear and
systematic approach for its disposal. This guide provides essential safety and logistical
information, outlining the procedural steps for the proper disposal of cyclotetradecane,
thereby fostering a culture of safety and operational excellence.

Key Physical and Chemical Properties

A comprehensive understanding of a substance's properties is the foundation of its safe
handling and disposal. The table below summarizes the key quantitative data for
cyclotetradecane.
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Property Value

Molecular Formula CiaH2s[1]

Molecular Weight 196.37 g/mol [1]

Melting Point 54-56 °C[2]

Boiling Point 280-281 °C at 760 mmHQg[3][4]
Flash Point 113.1 °C[3][4]

Density 0.79 g/cm3[3]

Solubility in Water Insoluble

Experimental Protocols for Disposal

The recommended disposal procedure for cyclotetradecane is based on standard best
practices for laboratory chemical waste management. It is crucial to treat all chemical waste as
potentially hazardous unless explicitly classified otherwise by a qualified safety officer.

Objective: To safely and compliantly dispose of cyclotetradecane waste from a laboratory
setting.

Materials:

o Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant
gloves.

» Designated, properly labeled, and sealed waste container for non-halogenated organic
solids.

e Chemical fume hood.

o Waste disposal request form from your institution's Environmental Health and Safety (EHS)
department.

Procedure:
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Personal Protective Equipment (PPE): Before handling cyclotetradecane, ensure you are
wearing appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves.

Waste Segregation:

o Do not mix cyclotetradecane waste with other waste streams, particularly incompatible
materials such as strong oxidizing agents.

o Collect all solid cyclotetradecane waste in a designated container for non-halogenated
organic solids. This container should be clearly labeled with "Cyclotetradecane Waste"
and any other institutional-required hazard information.

Container Management:

o Ensure the waste container is in good condition, free from leaks, and made of a material
compatible with cyclotetradecane.

o Keep the waste container securely closed when not in use.

o Store the waste container in a well-ventilated area, such as a chemical fume hood or a
designated satellite accumulation area, away from sources of ignition.

Disposal Request:

o Once the waste container is full or ready for disposal, complete a hazardous waste pickup
request form as required by your institution's EHS department.

o Provide accurate information on the form regarding the contents of the container.
Final Disposal Method:

o The primary recommended method for the final disposal of cyclotetradecane is through
incineration at a licensed hazardous waste facility. This should be handled by your
institution's contracted waste disposal service.

o Under no circumstances should cyclotetradecane be disposed of down the sink or in the
regular trash.
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Logical Workflow for Cyclotetradecane Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of cyclotetradecane.
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Cyclotetradecane Disposal Workflow
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Caption: Decision workflow for the safe disposal of cyclotetradecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1198814?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1198814
https://en.wikipedia.org/wiki/Cyclotetradecane
https://www.chemsrc.com/en/cas/295-17-0_830744.html
http://www.thegoodscentscompany.com/data/rw1466631.html
https://www.benchchem.com/product/b1198814#cyclotetradecane-proper-disposal-procedures
https://www.benchchem.com/product/b1198814#cyclotetradecane-proper-disposal-procedures
https://www.benchchem.com/product/b1198814#cyclotetradecane-proper-disposal-procedures
https://www.benchchem.com/product/b1198814#cyclotetradecane-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1198814?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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